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Compound of Interest

Compound Name: Fmoc-Thr(tBu)-ODHBT

Cat. No.: B1631844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and application of Fmoc-
Thr(tBu)-ODHBT (Fmoc-O-tert-butyl-L-Threonine 3,4-dihydro-4-oxo-1,2,3-benzotriazin-3-yl

ester), a key reagent in solid-phase peptide synthesis (SPPS). Due to the limited availability of

a specific Safety Data Sheet (SDS) for this compound, this document synthesizes information

from related compounds and established laboratory safety protocols to provide a

comprehensive resource.

Chemical and Physical Properties
Fmoc-Thr(tBu)-ODHBT is a derivative of the amino acid threonine, protected with both a

fluorenylmethyloxycarbonyl (Fmoc) group on the amine and a tert-butyl (tBu) group on the side-

chain hydroxyl. The addition of the ODHBT (3-Hydroxy-1,2,3-benzotriazin-4(3H)-one) ester

facilitates its use as an activated species in peptide coupling reactions.
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Property Value Source

CAS Number 119767-84-9 [1][2]

Molecular Formula C30H30N4O6 [2]

Molecular Weight 542.58 g/mol [2]

Appearance
Typically a white to off-white

powder

Inferred from similar

compounds

Storage Temperature 2-8°C [3]

Safety and Handling
While a specific Safety Data Sheet for Fmoc-Thr(tBu)-ODHBT is not readily available, the

safety precautions for similar chemical structures, such as Fmoc-protected amino acids and

activating agents, should be strictly followed.

2.1. Hazard Identification

Based on the components of the molecule (Fmoc-amino acid, ODHBT ester), potential hazards

may include:

Skin and eye irritation: Similar to many organic reagents, it may cause irritation upon contact.

Respiratory tract irritation: Inhalation of dust may cause irritation.

Unknown toxicity: The toxicological properties have not been thoroughly investigated.

2.2. Recommended Personal Protective Equipment (PPE)

A comprehensive approach to personal safety is crucial when handling this reagent.
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Handling Procedure

Nitrile or Latex Gloves

Safety Goggles

Lab Coat

Dust Mask (N95)

Weighing Dissolving Adding to Reaction
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Solid-Phase Peptide Synthesis Cycle

Start with Resin

1. Swell Resin in DMF

2. Fmoc Deprotection
(20% Piperidine/DMF)

3. Wash with DMF

4. Couple Fmoc-Thr(tBu)-ODHBT

5. Wash with DMF

Repeat Cycle for
Next Amino Acid

 Next Cycle

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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